4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol

• Molecular Formula: C5H5N5O2
• Molecular Weight: 167.13 g/mol
• IUPAC Name: 4-methoxy-2,6-dihydrotriazolo[4,5-d]pyridazin-7-one
• InChI: InChI=1S/C5H5N5O2/c1-12-5-3-2(6-10-7-3)4(11)8-9-5/h1H3,(H,8,11)(H,6,7,10)
• InChI Key: OXQXIDBWAWENTL-UHFFFAOYSA-N
• SMILES: COC1=NNC(=O)C2=NNN=C21

Description

4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol is a compound that has attracted the attention of scientists due to its potential applications in various fields. This compound is a heterocyclic compound that consists of a triazole ring and a pyridazine ring. The synthesis of this compound has been achieved using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol is not well understood. However, it has been shown to inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans. It has also been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to have antioxidant activity, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol in lab experiments is its potential as a building block for the synthesis of new materials with potential applications in electronics and optoelectronics. Another advantage is its potential as a new drug for the treatment of bacterial and fungal infections and cancer. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol. One direction is the development of new drugs based on this compound for the treatment of bacterial and fungal infections and cancer. Another direction is the development of new materials based on this compound with potential applications in electronics and optoelectronics. Further research is also needed to better understand the mechanism of action of this compound and its potential biochemical and physiological effects. Additionally, research is needed to improve the solubility of this compound in water to make it more useful in lab experiments.

Synthesis Methods

There are several methods for the synthesis of 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol. One method involves the reaction of 4-methoxy-3-nitrobenzoic acid with hydrazine hydrate to form 4-methoxy-3-nitrobenzohydrazide. This compound is then reacted with ethyl acetoacetate to form 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazine-7-ol. Another method involves the reaction of 4-methoxy-3-nitrobenzohydrazide with ethyl acetoacetate in the presence of sodium methoxide to form 4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol.

Scientific Research Applications

4-methoxy-1H-[1,2,3]triazolo[4,5-d]pyridazin-7-ol has potential applications in various fields of scientific research. One area of research is in the development of new drugs. This compound has been shown to have antibacterial and antifungal activity, and it has also been studied for its potential anticancer activity. Another area of research is in the development of new materials. This compound has been used as a building block for the synthesis of new materials with potential applications in electronics and optoelectronics.